Cas no 2138024-42-5 (8-cyclopropyl-1-(iodomethyl)-2-oxa-8-azaspiro4.5decan-3-one)

• Product Name: 8-cyclopropyl-1-(iodomethyl)-2-oxa-8-azaspiro4.5decan-3-one
• CAS No: 2138024-42-5
• MF: C₁₂H₁₈INO₂
• MW: 335.181295871735
• CID: 6079686
• PubChem ID: 165792306
• Update Time: 2025-07-02

8-cyclopropyl-1-(iodomethyl)-2-oxa-8-azaspiro4.5decan-3-one Chemical and Physical Properties

Names and Identifiers

• 8-cyclopropyl-1-(iodomethyl)-2-oxa-8-azaspiro4.5decan-3-one
• 2138024-42-5
• EN300-1083927
• 8-cyclopropyl-1-(iodomethyl)-2-oxa-8-azaspiro[4.5]decan-3-one

• Inchi： 1S/C12H18INO2/c13-8-10-12(7-11(15)16-10)3-5-14(6-4-12)9-1-2-9/h9-10H,1-8H2
• InChI Key： CGOILXOJDLHFKT-UHFFFAOYSA-N
• SMILES： ICC1C2(CC(=O)O1)CCN(CC2)C1CC1

Computed Properties

• Exact Mass: 335.03823g/mol
• Monoisotopic Mass: 335.03823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 8-cyclopropyl-1-(iodomethyl)-2-oxa-8-azaspiro4.5decan-3-one

Exploring the Unique Properties and Applications of 8-cyclopropyl-1-(iodomethyl)-2-oxa-8-azaspiro[4.5]decan-3-one (CAS No. 2138024-42-5)

In the realm of organic chemistry and pharmaceutical research, 8-cyclopropyl-1-(iodomethyl)-2-oxa-8-azaspiro[4.5]decan-3-one (CAS No. 2138024-42-5) has emerged as a compound of significant interest. This spirocyclic structure, characterized by its cyclopropyl and iodomethyl functional groups, offers a versatile scaffold for drug discovery and material science applications. Researchers are increasingly drawn to its unique molecular architecture, which combines a 2-oxa-8-azaspiro[4.5]decan-3-one core with reactive sites for further derivatization.

The compound's spirocyclic framework is particularly noteworthy, as such structures are often associated with enhanced metabolic stability and bioavailability—key considerations in modern drug design. With the growing demand for novel heterocyclic compounds in medicinal chemistry, 8-cyclopropyl-1-(iodomethyl)-2-oxa-8-azaspiro[4.5]decan-3-one presents exciting opportunities for the development of new therapeutic agents. Its iodomethyl moiety, in particular, serves as a valuable handle for further chemical modifications through cross-coupling reactions, a topic frequently searched by synthetic chemists.

Recent trends in pharmaceutical research highlight the importance of spirocyclic compounds as privileged structures in drug discovery. The 8-azaspiro[4.5]decan moiety found in this molecule is structurally similar to several clinically important pharmacophores, making it a subject of intense study. Researchers investigating CNS-active compounds or GPCR modulators often explore such frameworks due to their potential to cross the blood-brain barrier and interact with various neurotransmitter systems.

From a synthetic chemistry perspective, the presence of both cyclopropyl and iodomethyl groups in 8-cyclopropyl-1-(iodomethyl)-2-oxa-8-azaspiro[4.5]decan-3-one offers multiple avenues for structural elaboration. The cyclopropyl ring, known for its unique electronic and steric properties, can influence the compound's conformational flexibility and binding characteristics. Meanwhile, the iodomethyl group provides an excellent site for further functionalization through modern transition metal-catalyzed reactions, a hot topic in contemporary organic synthesis.

The compound's potential applications extend beyond pharmaceuticals. Materials scientists are investigating similar spirocyclic structures for their unique photophysical properties, with potential uses in organic electronics and sensor technologies. The rigid spiro[4.5]decan core may contribute to enhanced thermal stability in polymeric materials, addressing current industry demands for high-performance organic materials.

Quality control and characterization of 8-cyclopropyl-1-(iodomethyl)-2-oxa-8-azaspiro[4.5]decan-3-one (CAS No. 2138024-42-5) remain critical areas of focus. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming its structural integrity and purity—topics frequently searched by analytical chemists and quality assurance professionals.

As the pharmaceutical industry continues to explore novel chemical space for drug development, compounds like 8-cyclopropyl-1-(iodomethyl)-2-oxa-8-azaspiro[4.5]decan-3-one represent valuable building blocks. Its combination of spirocyclic architecture, reactive functional groups, and potential bioactive properties make it a compelling subject for ongoing research across multiple scientific disciplines.